Cas no 2172245-32-6 (2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid)

• Product Name: 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid
• CAS No: 2172245-32-6
• MF: C₃₂H₂₈N₂O₅
• MW: 520.575128555298
• CID: 6165774
• PubChem ID: 165582031
• Update Time: 2025-05-20

2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid
• 2172245-32-6
• 2-(N-benzyl-1-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)acetic acid
• EN300-1530076

• Inchi： 1S/C32H28N2O5/c35-30(36)20-34(19-23-8-2-1-3-9-23)31(37)24-16-14-22(15-17-24)18-33-32(38)39-21-29-27-12-6-4-10-25(27)26-11-5-7-13-28(26)29/h1-17,29H,18-21H2,(H,33,38)(H,35,36)
• InChI Key： AVDLRINTEAHAKD-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 520.19982200g/mol
• Monoisotopic Mass: 520.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid

Introduction to 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic Acid (CAS No. 2172245-32-6)

2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid, identified by its CAS number 2172245-32-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups and aromatic rings, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid includes a benzyl group, a formamido moiety, and a phenyl ring substituted with an amino group that is further connected to a fluorenylmethoxycarbonyl (Fmoc) group. This complex arrangement not only imparts specific chemical reactivity but also influences its interaction with biological targets. The presence of the Fmoc group, in particular, is noteworthy as it is commonly used in peptide synthesis and can play a crucial role in modulating the compound's biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. Among these compounds, those featuring multiple aromatic rings and functional groups are of particular interest due to their potential to interact with biological targets in multiple ways. 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid fits well within this category, and its structural features make it a candidate for various therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzyl group and the formamido moiety can serve as attachment points for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound can significantly impact its efficacy and safety profile.

The fluorenylmethoxycarbonyl (Fmoc) group in the structure of 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid adds another layer of complexity and functionality. Fmoc groups are widely used in solid-phase peptide synthesis due to their stability and ease of removal under specific conditions. This characteristic makes the compound a valuable tool in the development of peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides.

Recent studies have begun to explore the biological activities of molecules with similar structural motifs. For instance, compounds containing multiple aromatic rings have been shown to exhibit properties such as kinase inhibition, anti-inflammatory effects, and even potential applications in cancer therapy. The presence of the Fmoc group in 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid suggests that it may also interact with enzymes or receptors involved in these pathways.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with precise control over their structure. The synthetic route likely involves multi-step reactions, including condensation reactions, nucleophilic substitutions, and protective group strategies. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

In addition to its potential therapeutic applications, 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid may also serve as a valuable tool in chemical biology research. By studying its interactions with various biological targets, researchers can gain insights into molecular mechanisms and develop new strategies for drug design. The compound's unique structure provides a rich framework for exploring these interactions.

The development of novel pharmaceutical agents often involves rigorous testing to assess their efficacy, safety, and pharmacokinetic properties. As such compounds like 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid progress through preclinical studies, they will be evaluated using both in vitro and in vivo models. These studies will provide critical data on how the compound behaves within biological systems and whether it meets the criteria for further clinical development.

The future prospects for this compound are promising, given its structural complexity and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like 2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid are likely to play an important role in addressing unmet medical needs. Their development underscores the importance of continued investment in pharmaceutical research and innovation.